2-Propyl-1,3-benzoxazol-5-amine
Overview
Description
“2-Propyl-1,3-benzoxazol-5-amine” is a chemical compound with the molecular formula C10H12N2O and a molecular weight of 176.22 . It is used for research and development .
Molecular Structure Analysis
The InChI code for “2-Propyl-1,3-benzoxazol-5-amine” is 1S/C10H12N2O/c1-2-3-10-12-8-6-7 (11)4-5-9 (8)13-10/h4-6H,2-3,11H2,1H3 . This indicates that the molecule consists of a benzoxazole ring with an amine group at the 5-position and a propyl group at the 2-position.Chemical Reactions Analysis
While specific chemical reactions involving “2-Propyl-1,3-benzoxazol-5-amine” are not available, benzoxazole derivatives are known to participate in various chemical reactions. For instance, they can undergo nucleophilic substitution reactions .Physical And Chemical Properties Analysis
“2-Propyl-1,3-benzoxazol-5-amine” is an irritant . More detailed physical and chemical properties are not available in the sources I found.Scientific Research Applications
Medicinal Chemistry and Pharmacology
Benzoxazole derivatives, including compounds like 2-Propyl-1,3-benzoxazol-5-amine, are profoundly impactful in medicinal chemistry due to their broad range of pharmacological properties. These compounds have been shown to exhibit significant activities, such as anticancer, antiviral, antibacterial, and antifungal effects. The synthesis and functionalization of benzoxazole rings, facilitated by techniques such as microwave-assisted synthesis, have been crucial in the rapid development of new pharmacologically active molecules (Özil & Menteşe, 2020; Vessally et al., 2018; de Bruijn, Gruppen, & Vincken, 2018).
Safety And Hazards
properties
IUPAC Name |
2-propyl-1,3-benzoxazol-5-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O/c1-2-3-10-12-8-6-7(11)4-5-9(8)13-10/h4-6H,2-3,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WYENCKOREHAFMD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NC2=C(O1)C=CC(=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801311402 |
Source
|
| Record name | 2-Propyl-5-benzoxazolamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801311402 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Propyl-1,3-benzoxazol-5-amine | |
CAS RN |
886361-62-2 |
Source
|
| Record name | 2-Propyl-5-benzoxazolamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=886361-62-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Propyl-5-benzoxazolamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801311402 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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